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Compound of Interest

1,3-Diheptadecanoyl-2-oleoyl!
Compound Name:
glycerol

Cat. No.: B3026109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for 1,3-
Diheptadecanoyl-2-oleoyl glycerol, a structured triacylglycerol (STAG). While direct literature
on the synthesis of this specific molecule is scarce, established methodologies for analogous
1,3-disaturated-2-unsaturated triacylglycerols, such as 1,3-distearoyl-2-oleoylglycerol (SOS),
serve as a robust framework. The primary and most effective method for synthesizing such
structured lipids with high regioselectivity is enzymatic acidolysis, which will be the central
focus of this guide.

Overview of Synthetic Strategies

The synthesis of structured triacylglycerols like 1,3-Diheptadecanoyl-2-oleoyl glycerol
requires precise control over the positioning of fatty acids on the glycerol backbone. Chemical
methods are generally not suitable for producing such specific isomers, as they lack the
necessary regioselectivity.[1] Therefore, enzymatic approaches are the preferred route.

Enzymatic Acidolysis: This is the most widely employed method for producing 1,3-diacyl-2-
oleoyl-glycerols.[2][3] The reaction involves the use of a sn-1,3 specific lipase to catalyze the
exchange of fatty acids at the sn-1 and sn-3 positions of a starting triacylglycerol with a desired
fatty acid. For the synthesis of 1,3-Diheptadecanoyl-2-oleoyl glycerol, a triacylglycerol rich in
oleic acid at the sn-2 position, such as high-oleic sunflower oil or triolein, is reacted with an

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b3026109?utm_src=pdf-interest
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jf990836p
https://pubmed.ncbi.nlm.nih.gov/28317743/
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Chemical_Synthesis_of_1_3_Distearoyl_2_oleoylglycerol_SOS.pdf
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

excess of heptadecanoic acid. The sn-1,3 specific lipase selectively cleaves the fatty acids at
the outer positions of the glycerol backbone, which are then replaced by heptadecanoic acid.

Chemoenzymatic Synthesis: This two-step approach offers an alternative route. It first involves
the synthesis of 2-oleoyl-glycerol (2-monoolein), which is then chemically acylated with
heptadecanoic acid at the sn-1 and sn-3 positions.[4]

This guide will focus on the enzymatic acidolysis approach due to its efficiency and high
selectivity.

Enzymatic Acidolysis Workflow

The overall workflow for the synthesis of 1,3-Diheptadecanoyl-2-oleoyl glycerol via
enzymatic acidolysis involves several key stages, from substrate preparation to final product
purification and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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